REACTION_CXSMILES
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[F:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[C:8]1[NH:12][CH:11]=[C:10]([CH:13]=[O:14])[CH:9]=1.[Cl:15]N1C(=O)CCC1=O.O>CN(C)C=O>[Cl:15][C:9]1[C:10]([CH:13]=[O:14])=[CH:11][NH:12][C:8]=1[C:3]1[CH:4]=[CH:5][CH:6]=[CH:7][C:2]=1[F:1]
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Name
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Quantity
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15 mL
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Type
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reactant
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Smiles
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FC1=C(C=CC=C1)C1=CC(=CN1)C=O
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Name
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Quantity
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0.71 g
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Type
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reactant
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Smiles
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ClN1C(CCC1=O)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CN(C=O)C
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Type
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CUSTOM
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Details
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the mixture was stirred at 60° C. for 2 hr
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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The mixture was cooled to room temperature
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Type
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EXTRACTION
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Details
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the mixture was extracted with ethyl acetate
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Type
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WASH
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Details
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The extract was washed with saturated brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulfate
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Type
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CUSTOM
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Details
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the solvent was evaporated under reduced pressure
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Type
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CUSTOM
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Details
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The residue was purified by silica gel column chromatography (eluent:hexane-ethyl acetate=8:1→3:1)
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Reaction Time |
2 h |
Name
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Type
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product
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Smiles
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ClC=1C(=CNC1C1=C(C=CC=C1)F)C=O
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Type | Value | Analysis |
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AMOUNT: MASS | 0.55 g | |
YIELD: PERCENTYIELD | 46% | |
YIELD: CALCULATEDPERCENTYIELD | 46.5% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |